Cas no 314260-18-9 (4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid)

• Product Name: 4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid
• CAS No: 314260-18-9
• MF: C₁₅H₁₅NO₅S
• MW: 321.348303079605
• MDL: MFCD02328140
• CID: 3936697
• PubChem ID: 1539591
• Update Time: 2025-05-23

4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidinebutanoic acid, 5-[(4-methoxyphenyl)methylene]-2,4-dioxo-
• 4-[(5Z)-5-(4-METHOXYBENZYLIDENE)-2,4-DIOXO-1,3-THIAZOLIDIN-3-YL]BUTANOIC ACID
• (Z)-4-(5-(4-methoxybenzylidene)-2,4-dioxothiazolidin-3-yl)butanoic acid
• 4-{5-[(4-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}butanoic acid
• 4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid
• CHEMBL4854833
• 314260-18-9
• SCHEMBL20534442
• 3-Thiazolidinebutanoicacid,5-[(4-methoxyphenyl)methylene]-2,4-dioxo-
• 4-[(5Z)-5-[(4-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]butanoic acid
• F1074-0278
• AKOS001020274
• STK955196
• 4-[(5Z)-5-(4-METHOXYBENZYLIDENE)-2,4-DIOXO-1,3-THIAZOLIDIN-3-YL]BUTANOIC +
• SCHEMBL20534542
• SDCCGSBI-0659427.P001

• MDL： MFCD02328140
• Inchi： 1S/C15H15NO5S/c1-21-11-6-4-10(5-7-11)9-12-14(19)16(15(20)22-12)8-2-3-13(17)18/h4-7,9H,2-3,8H2,1H3,(H,17,18)/b12-9-
• InChI Key： KBOXSNWRHOXKOS-XFXZXTDPSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)OC)=O)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 321.06709375Da
• Monoisotopic Mass: 321.06709375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid

Introduction to 4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid (CAS No. 314260-18-9)

4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid, identified by its CAS number 314260-18-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule belongs to the class of heterocyclic compounds, featuring a thiazolidine core appended with an acetoacetic acid derivative. The presence of a 5Z-vinyl group and an electron-donating 4-methoxyphenyl substituent introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and molecular recognition.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The thiazolidine ring is a key pharmacophore, known for its structural versatility and biological activity. It has been extensively studied in the development of antimicrobial, anti-inflammatory, and anticancer agents due to its ability to interact with biological targets such as enzymes and receptors. The acetoacetic acid moiety further enhances the molecule's potential by providing a site for further derivatization and modulating its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the prediction of the molecular interactions of this compound with biological targets. Studies using molecular docking simulations suggest that the vinyl group and the methoxyphenyl ring can engage in favorable interactions with proteins involved in metabolic pathways. This has prompted researchers to explore its potential as an inhibitor or modulator of key enzymes such as cytochrome P450 oxidases and mitochondrial enzymes.

The chemical stability of 4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid under various conditions has been a subject of interest. Spectroscopic analyses, including NMR spectroscopy and mass spectrometry, have provided insights into its conformational preferences and dynamic behavior. These studies are crucial for understanding how the compound behaves in biological systems and for designing stable analogs with improved pharmacological profiles.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms associated with existing drugs. The structural features of this compound make it an attractive candidate for generating derivatives with enhanced bioavailability and reduced toxicity. For instance, modifications at the methylidene group or the thiazolidine ring could lead to compounds with improved binding affinity or selectivity for specific biological targets.

Current research in this area is also exploring the potential applications of this compound in neurological disorders. The thiazolidine scaffold is known to exhibit neuroprotective properties, and preliminary studies suggest that derivatives of this compound may have therapeutic effects on conditions such as Alzheimer's disease or Parkinson's disease. Further investigation into its mechanism of action could pave the way for new treatment strategies.

The synthesis of chiral analogs of 4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid is another avenue being explored. Chirality plays a critical role in determining the biological activity of many drugs, and enantiomerically pure derivatives could offer significant advantages over racemic mixtures. Techniques such as asymmetric synthesis or chiral resolution methods are being employed to produce enantiomerically enriched forms of this compound.

The environmental impact of chemical synthesis is also a growing concern in pharmaceutical research. Efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles are being applied to optimize the synthesis of this compound, ensuring that future production processes are environmentally friendly while maintaining high yields and purity standards.

Future directions in the study of 4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid include exploring its interactions with nucleic acids and other biomolecules. Understanding how this compound interacts at a molecular level will provide valuable insights into its potential therapeutic applications and help guide the design of next-generation analogs.

In conclusion,4-(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylbutanoic acid (CAS No. 314260-18-9) represents a fascinating subject for medicinal chemistry research due to its complex structure and promising biological properties. Continued investigation into its synthesis, stability, molecular interactions, and potential applications will likely yield valuable insights into new therapeutic agents for various diseases.